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Compound of Interest

Compound Name: 1,6-Hexanediol

Cat. No.: B3422899

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and key reactions of 1,6-Hexanediol. The information is presented to support
research, development, and application of this versatile diol.

Chemical Structure and Identification

1,6-Hexanediol is a linear, bifunctional alcohol with the IUPAC name hexane-1,6-diol. It
consists of a six-carbon aliphatic chain with a primary hydroxyl group at each terminus. This
structure imparts both hydrophilic and hydrophobic characteristics to the molecule, making it a
valuable intermediate in chemical synthesis.

Caption: Chemical structure of 1,6-Hexanediol.

Table 1: Chemical Identification

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3422899?utm_src=pdf-interest
https://www.benchchem.com/product/b3422899?utm_src=pdf-body
https://www.benchchem.com/product/b3422899?utm_src=pdf-body
https://www.benchchem.com/product/b3422899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value
IUPAC Name hexane-1,6-diol
CAS Number 629-11-8[1][2]

Molecular Formula

CeH1402[1][2][3]

SMILES

OCCCCCCO[4]

InChl

1S/C6H1402/c7-5-3-1-2-4-6-8/h7-8H,1-6H2[4]

Physicochemical Properties

1,6-Hexanediol is a colorless, water-soluble solid at room temperature.[5] Its key physical and

chemical properties are summarized in the table below.

Table 2: Physicochemical Properties of 1,6-Hexanediol

Property Value

Molecular Weight 118.17 g/mol [3]

Melting Point 42-45 °C[6]

Boiling Point 250 °C[6][7]

Density 0.967 g/cm3 (at 25 °C)[6]

Solubility Soluble in water and alcohol; sparingly soluble

in hot ether.[8] Insoluble in benzene.[5]

Vapor Pressure

0.0005 mmHg (at 25 °C)[3]

Flash Point

101 °C (closed cup)[4]

Autoignition Temperature

320 °C[6]

Experimental Protocols

Determination of Melting Point (Capillary Method)
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This protocol describes a standard laboratory procedure for determining the melting point of a
solid organic compound like 1,6-Hexanediol.

Methodology:

o Sample Preparation: A small amount of dry, powdered 1,6-Hexanediol is packed into a
capillary tube to a height of 2-3 mm.[5] The tube is then tapped to ensure the solid is
compact at the bottom.[5]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus. The apparatus is
heated at a steady and slow rate, typically 1-2 °C per minute, especially near the expected
melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range.[5] For a pure compound, this range
should be narrow (0.5-1.5 °C).

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a convenient way to determine the boiling point of a small quantity of
liquid. Since 1,6-Hexanediol is a solid at room temperature, it must first be melted.

Methodology:

o Sample Preparation: A small amount of 1,6-Hexanediol is placed in a small test tube or
fusion tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.

o Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in
a Thiele tube containing a high-boiling point liquid (e.g., mineral oil). The thermometer bulb
and the sample should be level with the upper arm of the Thiele tube.

» Heating and Observation: The side arm of the Thiele tube is gently heated.[9] As the
temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

[8]
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» Boiling Point Determination: The heating is discontinued when a steady stream of bubbles is
observed. As the apparatus cools, the bubbling will stop, and the liquid will be drawn into the
capillary tube. The temperature at which the liquid just begins to enter the capillary tube is

the boiling point of the sample.[8]

Synthesis of 1,6-Hexanediol

Industrially, 1,6-Hexanediol is primarily produced by the catalytic hydrogenation of adipic acid

or its esters.[5]

Laboratory-Scale Synthesis via Hydrogenation of Adipic
Acid

The following is a representative protocol for the laboratory synthesis of 1,6-Hexanediol from
adipic acid, based on literature procedures for high-pressure hydrogenation.
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Reactants & Catalyst Conditions

[AdipicAcid] (Solvent (e.g.,l,4—Di0xaneD [Catalyst(e.g., Ni/SiOZ)] [ ] [ ]
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Caption: Workflow for the laboratory synthesis of 1,6-Hexanediol.

Methodology:
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o Catalyst Preparation (if applicable): Prepare the hydrogenation catalyst as per the specific
literature procedure. For example, an atomically dispersed Ni/SiO2 catalyst can be
synthesized via an ammonia evaporation and hydrothermal method.

o Reaction Setup: In a high-pressure autoclave reactor, combine adipic acid (e.g., 0.1 g), a
suitable solvent such as 1,4-dioxane (e.g., 60 mL), and the hydrogenation catalyst (e.g., 0.1
g of 15 wt% Ni/SiOz).

o Hydrogenation: Seal the reactor and purge it with hydrogen gas. Pressurize the reactor with
hydrogen to the desired pressure (e.g., 50 bar) and heat to the reaction temperature (e.g.,
220 °C) with stirring. Maintain these conditions for the specified reaction time (e.g., 12
hours).

e Product Isolation and Purification: After cooling the reactor to room temperature and carefully
venting the hydrogen, filter the reaction mixture to remove the catalyst. The solvent is then
removed from the filtrate under reduced pressure. The crude product can be purified by
vacuum distillation or recrystallization to yield pure 1,6-Hexanediol.

o Characterization: The identity and purity of the synthesized 1,6-Hexanediol can be
confirmed using standard analytical techniques such as Nuclear Magnetic Resonance
(NMR) spectroscopy, Infrared (IR) spectroscopy, and Gas Chromatography-Mass
Spectrometry (GC-MS).

Chemical Reactions of 1,6-Hexanediol

As a primary diol, 1,6-Hexanediol undergoes typical reactions of alcohols. Its bifunctionality
makes it a key monomer in polymerization reactions.

Esterification

1,6-Hexanediol readily undergoes esterification with carboxylic acids or their derivatives to
form diesters. A notable example is its reaction with acrylic acid to produce 1,6-hexanediol
diacrylate (HDDA), a common crosslinking agent in polymers.

Experimental Protocol for the Synthesis of 1,6-Hexanediol Diacrylate:
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Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a
condenser, combine 1,6-Hexanediol, acrylic acid (in a molar excess, e.g., a 2.2:1 ratio to the
diol), a suitable catalyst (e.qg., p-toluenesulfonic acid), a polymerization inhibitor (e.g.,
hydroquinone), and a water-carrying agent (e.g., cyclohexane).

Reaction: The mixture is heated to reflux (typically 80-110 °C). The water formed during the
esterification is azeotropically removed and collected in the Dean-Stark trap. The reaction is
monitored until the theoretical amount of water is collected or by tracking the acid value of
the reaction mixture.

Work-up and Purification: After cooling, the reaction mixture is washed with a basic solution
(e.g., sodium bicarbonate) to neutralize the acidic catalyst and any unreacted acrylic acid,
followed by washing with water and brine. The organic layer is dried over an anhydrous salt
(e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure to yield
1,6-hexanediol diacrylate.

Oxidation

Oxidation of 1,6-Hexanediol can yield adipaldehyde or adipic acid, depending on the oxidizing
agent and reaction conditions. For example, oxidation with pyridinium chlorochromate (PCC)
gives adipaldehyde.[5]

Dehydration

Dehydration of 1,6-Hexanediol can lead to the formation of cyclic ethers such as oxepane.[5]

Polymerization

Due to its two hydroxyl groups, 1,6-Hexanediol is a crucial monomer in the production of
polyesters and polyurethanes.[5] In these reactions, it acts as a chain extender, imparting
flexibility and hardness to the resulting polymer.[5]
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Polyester Synthesis

1,6-Hexanediol

Polyurethane

Click to download full resolution via product page
Caption: Polymerization pathways involving 1,6-Hexanediol.

This guide provides foundational technical information on 1,6-Hexanediol. For specific
applications, further consultation of detailed research literature and safety data sheets is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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